Cas no 1250493-71-0 (3-fluoro-4-sulfamoylbenzene-1-sulfonyl chloride)

• Product Name: 3-fluoro-4-sulfamoylbenzene-1-sulfonyl chloride
• CAS No: 1250493-71-0
• MF: C₆H₅ClFNO₄S₂
• MW: 273.689601659775
• MDL: MFCD16040304
• CID: 5231706
• Update Time: 2025-05-26

3-fluoro-4-sulfamoylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Aminosulfonyl)-3-fluorobenzenesulfonyl chloride
• 3-fluoro-4-sulfamoylbenzene-1-sulfonyl chloride

• MDL： MFCD16040304
• Inchi： 1S/C6H5ClFNO4S2/c7-14(10,11)4-1-2-6(5(8)3-4)15(9,12)13/h1-3H,(H2,9,12,13)
• InChI Key： IFUOFLSGMOVIDO-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(S(N)(=O)=O)C(F)=C1

Experimental Properties

• Density: 1.718±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 422.8±55.0 °C(Predicted)
• pka: 8.85±0.60(Predicted)

Additional information on 3-fluoro-4-sulfamoylbenzene-1-sulfonyl chloride

Introduction to 3-fluoro-4-sulfamoylbenzene-1-sulfonyl chloride (CAS No. 1250493-71-0)

3-fluoro-4-sulfamoylbenzene-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1250493-71-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatile applications in synthetic chemistry, particularly in the development of active pharmaceutical ingredients (APIs) and biologically active molecules.

The molecular structure of 3-fluoro-4-sulfamoylbenzene-1-sulfonyl chloride consists of a benzene ring substituted with a fluoro group at the 3-position and a sulfamoyl group at the 4-position, with the 1-position terminated by a sulfonyl chloride functional group. This unique arrangement of substituents imparts distinct chemical properties that make it a valuable intermediate in organic synthesis. The presence of the fluoro group enhances the lipophilicity and metabolic stability of derived compounds, while the sulfamoyl and sulfonyl chloride groups provide reactive sites for further functionalization.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced biological activity and improved pharmacokinetic profiles. The fluoro group in 3-fluoro-4-sulfamoylbenzene-1-sulfonyl chloride plays a crucial role in modulating the binding affinity and selectivity of drug candidates. For instance, studies have demonstrated that fluorine substitution can significantly alter the electronic properties of aromatic rings, leading to more potent and selective interactions with biological targets.

Moreover, the sulfamoyl chloride moiety in this compound is highly reactive and serves as a versatile handle for introducing sulfonamide linkages into larger molecular frameworks. Sulfonamides are well-documented pharmacophores in medicinal chemistry, contributing to the efficacy of numerous therapeutic agents across various disease indications. The reactivity of the sulfonyl chloride group allows for facile coupling with amines, alcohols, and other nucleophiles, enabling the synthesis of complex derivatives with tailored biological activities.

Recent advancements in drug discovery have highlighted the importance of 3-fluoro-4-sulfamoylbenzene-1-sulfonyl chloride as a key building block in the design of novel therapeutics. For example, researchers have utilized this compound to develop inhibitors targeting enzymes involved in cancer metabolism. The combination of fluorine-mediated bioisosteric replacements and sulfonamide-based scaffolds has led to the identification of promising candidates with improved pharmacological properties.

The utility of 3-fluoro-4-sulfamoylbenzene-1-sulfonyl chloride extends beyond oncology applications. In infectious disease research, derivatives derived from this intermediate have shown promise as antiviral and antibacterial agents. The structural features inherent to this compound contribute to its ability to disrupt pathogen-specific biological pathways, making it a valuable asset in combating resistant strains.

From a synthetic chemistry perspective, 3-fluoro-4-sulfamoylbenzene-1-sulfonyl chloride exemplifies an efficient intermediate for constructing fluorinated sulfonamides. Its preparation typically involves multi-step synthetic routes that leverage established methodologies such as halogenation, sulfonylation, and functional group transformations. These synthetic strategies not only highlight the versatility of 3-fluoro-4-sulfamoylbenzene-1-sulfonyl chloride but also underscore its importance in streamlining drug development pipelines.

The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. Modern spectroscopic methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are employed to confirm the structural integrity and purity of 3-fluoro-4-sulfamoylbenzene-1-sulfonyl chloride derivatives. These analytical advancements ensure that researchers can reliably assess the quality and consistency of synthesized compounds before advancing them into preclinical studies.

In conclusion, 3-fluoro-4-sulfamoylbenzene-1-sulfonyl chloride (CAS No. 1250493-71-0) represents a critical component in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for developing novel therapeutics across multiple therapeutic areas. As research continues to uncover new applications for fluorinated sulfonamide compounds, the significance of this intermediate is expected to grow further, driving innovation in drug discovery and development.